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Compound of Interest
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Cat. No.: B1563811

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Oxobutanenitrile, a bifunctional molecule featuring both a nitrile and an aldehyde group,
serves as a versatile building block in organic synthesis. Its unique chemical reactivity allows
for its participation in a variety of chemical transformations, making it a valuable precursor for
the synthesis of diverse and complex molecules. This technical guide provides a
comprehensive overview of the molecular properties, synthesis, and key applications of 4-
oxobutanenitrile, with a particular focus on its role in the synthesis of heterocyclic compounds
of medicinal interest. Detailed experimental protocols and a summary of its chemical reactivity
are presented to facilitate its use in research and development.

Molecular Properties of 4-Oxobutanenitrile

4-Oxobutanenitrile, also known as 3-cyanopropionaldehyde, is a colorless liquid at room
temperature. Its key molecular and physical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C4H5NO [1]
Molecular Weight 83.09 g/mol [1]

IUPAC Name 4-oxobutanenitrile

3-Cyanopropionaldehyde, 3-
Synonyms o [1]
Formylpropionitrile

CAS Number 3515-93-3
Boiling Point 209.4 °C at 760 mmHg
Density 0.974 g/cm3

Synthesis of 4-Oxobutanenitrile

The synthesis of 4-oxobutanenitrile can be achieved through various methods. A common
laboratory-scale synthesis involves the oxidation of 4-hydroxybutanenitrile.

Experimental Protocol: Oxidation of 4-
Hydroxybutanenitrile

This protocol describes the synthesis of 4-oxobutanenitrile via the oxidation of 4-
hydroxybutanenitrile using pyridinium chlorochromate (PCC).

Materials:

» 4-Hydroxybutanenitrile
 Pyridinium chlorochromate (PCC)
¢ Dichloromethane (anhydrous)
 Silica gel

e Sodium bicarbonate (saturated aqueous solution)
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e Magnesium sulfate (anhydrous)
e Round-bottom flask

o Magnetic stirrer

e Separatory funnel

e Rotary evaporator

e Chromatography column
Procedure:

e In a clean, dry round-bottom flask, dissolve 4-hydroxybutanenitrile (1.0 eq) in anhydrous
dichloromethane.

e Add pyridinium chlorochromate (PCC) (1.5 eq) to the solution in one portion.

« Stir the reaction mixture vigorously at room temperature for 2-3 hours. Monitor the reaction
progress by thin-layer chromatography (TLC).

e Upon completion of the reaction, dilute the mixture with diethyl ether and filter through a pad
of silica gel to remove the chromium salts.

» Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The crude product can be further purified by column chromatography on silica gel using a
mixture of hexane and ethyl acetate as the eluent.

Chemical Reactivity and Applications

The presence of both a nitrile and an aldehyde functional group imparts a rich chemical
reactivity to 4-oxobutanenitrile. It can undergo reactions typical of both functionalities,
including oxidation, reduction, and nucleophilic addition.
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Key Reactions of 4-Oxobutanenitrile

Reaction Type Reagents Product
o e.g., Jones reagent _ _
Oxidation 4-Oxobutanoic acid
(CrO3/H2504)
] e.g., Sodium borohydride o
Reduction 4-Hydroxybutanenitrile

(NaBH4)

_ N Nucleophiles (e.g., malonates,  Adduct at the B-position to the
Michael Addition ] L
amines) nitrile

Application in Heterocyclic Synthesis: Synthesis of
Substituted Pyrimidines

A significant application of 4-oxobutanenitrile is its use as a precursor in the synthesis of
substituted pyrimidines, which are important scaffolds in medicinal chemistry. The reaction
involves the condensation of 4-oxobutanenitrile with a guanidine derivative.

Experimental Protocol: Synthesis of a 2-Amino-4-
substituted Pyrimidine

This protocol outlines a general procedure for the synthesis of a 2-aminopyrimidine derivative
from 4-oxobutanenitrile and guanidine carbonate.

Materials:

4-Oxobutanenitrile

e Guanidine carbonate

e Ethanol

e Sodium ethoxide

e Round-bottom flask

o Reflux condenser

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1583811?utm_src=pdf-body
https://www.benchchem.com/product/b1583811?utm_src=pdf-body
https://www.benchchem.com/product/b1583811?utm_src=pdf-body
https://www.benchchem.com/product/b1583811?utm_src=pdf-body
https://www.benchchem.com/product/b1583811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Magnetic stirrer

Procedure:

Prepare a solution of sodium ethoxide in ethanol by dissolving sodium metal in absolute
ethanol.

 In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4-
oxobutanenitrile (1.0 eq) and guanidine carbonate (1.1 eq) to the sodium ethoxide solution.

o Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction by TLC.

 After the reaction is complete, cool the mixture to room temperature and neutralize with a
dilute acid (e.g., acetic acid).

» Remove the solvent under reduced pressure.

e The crude product can be purified by recrystallization or column chromatography.

Logical Workflow: Synthesis of a 2-Aminopyrimidine
Derivative

The following diagram illustrates the logical workflow for the synthesis of a 2-aminopyrimidine
derivative starting from 4-oxobutanenitrile.
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Caption: Logical workflow for the synthesis of a 2-aminopyrimidine derivative.

Conclusion

4-Oxobutanenitrile is a valuable and versatile building block in organic synthesis. Its
bifunctional nature allows for a wide range of chemical transformations, making it a key
intermediate in the preparation of more complex molecules, including pharmaceutically relevant
heterocyclic compounds. The experimental protocols and reactivity data presented in this guide
are intended to provide a solid foundation for researchers and drug development professionals
to utilize this compound in their synthetic endeavors. The continued exploration of the reactivity
of 4-oxobutanenitrile is expected to lead to the discovery of novel synthetic methodologies
and the development of new bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1583811?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583811?utm_src=pdf-body
https://www.benchchem.com/product/b1583811?utm_src=pdf-body
https://www.benchchem.com/product/b1583811?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. 4-Oxobutanenitrile | C4H5NO | CID 77049 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Oxobutanenitrile:
Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583811#molecular-formula-and-weight-of-4-
oxobutanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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